rac 1-Oleoyl-3-chloropropanediol-d5
Description
rac 1-Oleoyl-3-chloropropanediol-d5 (CAS: 1246834-03-6) is a deuterated stable isotope-labeled compound used primarily as an analytical standard in food safety and environmental testing. Its molecular formula is C₂₁H₃₄D₅ClO₃, with a molecular weight of 380.02 g/mol . The compound features a chloropropanediol backbone substituted with an oleoyl (C18:1) fatty acid ester at the 1-position and five deuterium atoms at the 3-chloropropanediol moiety. It is stored at +4°C and is critical for quantitative analysis via liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its isotopic purity, which minimizes matrix interference .
Properties
Molecular Formula |
C₂₁H₃₄D₅ClO₃ |
|---|---|
Molecular Weight |
380.02 |
Synonyms |
(9Z)-9-Octadecenoic Acid 3-Chloro-2-hydroxypropyl-d5 Ester; Oleic Acid 3-Chloro-2-hydroxypropyl-d5 Ester; 3-Chloro-1,2-propanediol-d5 1-Oleate; 3-Chloro-1,2-propanediol-d5 1-Monooleate; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Isotopologues
The following table compares rac 1-Oleoyl-3-chloropropanediol-d5 with structurally related chloropropanediol esters and their deuterated variants:
Key Differences in Physicochemical Properties
Hydrophobicity and Solubility: The oleoyl (C18:1) and linoleoyl (C18:2) esters exhibit higher hydrophobicity compared to lauroyl (C12:0) due to longer carbon chains and unsaturation. This affects their solubility in organic solvents like hexane or dichloromethane, making them suitable for lipid-rich matrices . Deuterated variants (e.g., -d5) show nearly identical chromatographic retention times to their non-deuterated counterparts, ensuring accurate quantification in LC-MS/MS .
Stability: Unsaturated esters (oleoyl, linoleoyl) are prone to oxidation, necessitating storage under inert gas or at low temperatures (+4°C). Saturated esters (lauroyl) are more stable at room temperature .
Isotopic Purity: The -d5 label in this compound provides a mass shift sufficient to distinguish it from unlabeled analytes in MS detection, reducing background noise .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
